Cas no 72138-89-7 ((2E,4E)-hexa-2,4-dienoate; tetrabutylammonium)

(2E,4E)-hexa-2,4-dienoate; tetrabutylammonium structure
72138-89-7 structure
Product Name:(2E,4E)-hexa-2,4-dienoate; tetrabutylammonium
CAS No:72138-89-7
MF:C22H43NO2
MW:353.582327127457
CID:1752672
PubChem ID:25090606
Update Time:2025-04-21

(2E,4E)-hexa-2,4-dienoate; tetrabutylammonium Chemical and Physical Properties

Names and Identifiers

    • 1-butanam<wbr>
    • N,N,N-Tributylbutan-1-aminium (2E,4E)-hexa-2,4-dienoate
    • LogP
    • (2E,4E)-hexa-2,4-dienoate,tetrabutylazanium
    • (2E,4E)-hexa-2,4-dienoate
    • tetrabutylammonium
    • SCHEMBL20658007
    • DTXSID30888075
    • Tetrabutylammonium sorbate
    • DTXCID901027357
    • VHJSQMGGVCPDRF-PLKIVWSFSA-M
    • 1-Butanaminium, N,N,N-tributyl-, (2E,4E)-2,4-hexadienoate (1:1)
    • 72138-89-7
    • 1-Butanaminium, N,N,N-tributyl-, (2E,4E)-2,4-hexadienoate
    • (2E,4E)-hexa-2,4-dienoate; tetrabutylammonium
    • Inchi: 1S/C16H36N.C6H8O2/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-2-3-4-5-6(7)8/h5-16H2,1-4H3;2-5H,1H3,(H,7,8)/q+1;/p-1/b;3-2+,5-4+
    • InChI Key: VHJSQMGGVCPDRF-PLKIVWSFSA-M
    • SMILES: [O-]C(/C=C/C=C/C)=O.[N+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

  • Exact Mass: 353.32959
  • Monoisotopic Mass: 353.329379614g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 13
  • Complexity: 233
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1Ų

Experimental Properties

  • PSA: 40.13
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